[1,3,5,2,4,6-Trioxatriborinane-2,4,6-triyltris(oxy)]tris(tripropylstannane)

• CAS No.: 51805-35-7
• Molecular Formula: C27H63B3O6Sn3
• Molecular Weight: 872.4 g/mol
• IUPAC Name: [4,6-bis(tripropylstannyloxy)-1,3,5,2,4,6-trioxatriborinan-2-yl]oxy-tripropylstannane
• InChI: InChI=1S/9C3H7.B3O6.3Sn/c9*1-3-2;4-1-7-2(5)9-3(6)8-1;;;/h9*1,3H2,2H3;;;;/q;;;;;;;;;-3;3*+1
• InChI Key: GULMYAUWBLZUNP-UHFFFAOYSA-N
• Canonical SMILES: B1(OB(OB(O1)O[Sn](CCC)(CCC)CCC)O[Sn](CCC)(CCC)CCC)O[Sn](CCC)(CCC)CCC

Description

[1,3,5,2,4,6-Trioxatriborinane-2,4,6-triyltris(oxy)]tris(tripropylstannane): is a complex organotin compound It is characterized by its unique structure, which includes a trioxatriborinane core bonded to three tripropylstannane groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1,3,5,2,4,6-Trioxatriborinane-2,4,6-triyltris(oxy)]tris(tripropylstannane) typically involves the reaction of trioxatriborinane derivatives with tripropylstannane reagents under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. Common solvents used include tetrahydrofuran (THF) and toluene, and the reaction may require catalysts such as palladium or platinum complexes to proceed efficiently.

Industrial Production Methods: Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing continuous flow processes to enhance efficiency and safety. The use of automated systems for monitoring and controlling reaction parameters would be essential in an industrial setting.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the tin centers, leading to the formation of oxides or hydroxides.

Reduction: Reduction reactions can also occur, especially in the presence of strong reducing agents like lithium aluminum hydride.

Substitution: The tripropylstannane groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or ozone can be used under mild conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles like halides or alkoxides in polar aprotic solvents.

Major Products:

Oxidation: Tin oxides or hydroxides.

Reduction: Reduced tin species.

Substitution: New organotin compounds with different functional groups.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a catalyst in various organic reactions, including polymerization and cross-coupling reactions.

Materials Science: It can be incorporated into materials to enhance their properties, such as thermal stability and conductivity.

Biology and Medicine:

Drug Delivery: Potential use in drug delivery systems due to its ability to form stable complexes with various drugs.

Antimicrobial Agents: Research is ongoing into its potential as an antimicrobial agent, particularly against resistant strains of bacteria.

Industry:

Coatings: Used in the formulation of coatings to improve durability and resistance to environmental factors.

Mechanism of Action

The mechanism by which [1,3,5,2,4,6-Trioxatriborinane-2,4,6-triyltris(oxy)]tris(tripropylstannane) exerts its effects is primarily through its interaction with molecular targets such as enzymes and receptors. The tin centers can coordinate with various ligands, altering the activity of enzymes or the function of receptors. This coordination can lead to changes in cellular processes, such as signal transduction and gene expression.

Comparison with Similar Compounds

Trimethylboroxine: Another trioxatriborinane derivative, but with methyl groups instead of tripropylstannane.

Triphenylstannane: Similar organotin compound but with phenyl groups instead of propyl groups.

Uniqueness:

Structural Complexity: The presence of both trioxatriborinane and tripropylstannane groups makes it structurally unique.

Versatility: Its ability to undergo various chemical reactions and form stable complexes with different ligands sets it apart from simpler organotin compounds.

This detailed article provides a comprehensive overview of [1,3,5,2,4,6-Trioxatriborinane-2,4,6-triyltris(oxy)]tris(tripropylstannane), covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds